(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone

• Molecular Formula: C20H21FN2O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: [4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C20H21FN2O4/c1-26-17-11-15(12-18(13-17)27-2)20(25)23-9-7-22(8-10-23)19(24)14-3-5-16(21)6-4-14/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: PQFWIRHWRKARQU-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)F)OC

Description

(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone, also known as FUB-144, is a synthetic cannabinoid that belongs to the class of indole-3-carboxamides. This compound has gained significant attention in the scientific community due to its potential applications in research and medicine.

Mechanism of Action

(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is responsible for the psychoactive effects of cannabinoids. When (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone binds to the CB1 receptor, it activates a signaling cascade that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor can modulate various physiological processes such as pain sensation, appetite regulation, and mood regulation.
Biochemical and Physiological Effects
(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone has been shown to produce similar effects to other synthetic cannabinoids such as JWH-018 and AM-2201. These effects include euphoria, relaxation, altered perception, and increased heart rate. Additionally, (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone has been shown to have analgesic and anti-inflammatory effects, which may be useful in the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 receptor activation without the confounding effects of other receptors. Additionally, (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone is relatively easy to synthesize and purify, making it a cost-effective compound for research purposes.
One limitation of using (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone in lab experiments is its potential for abuse and dependence. Due to its psychoactive effects, (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone may be attractive to individuals seeking recreational drug use. Additionally, the long-term effects of (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone on the brain and other physiological systems are not well understood, which may limit its potential for medical applications.

Future Directions

There are several future directions for research on (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone. One area of interest is the development of novel synthetic cannabinoids with improved selectivity and potency for the CB1 receptor. Additionally, research on the long-term effects of (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone on the brain and other physiological systems may provide insights into its potential for medical applications. Finally, studies on the safety and efficacy of (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone in animal models may pave the way for clinical trials in humans.

Synthesis Methods

(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone is synthesized by reacting (3,5-dimethoxyphenyl)-piperazine with 4-fluorobenzoyl chloride in the presence of a base. The reaction yields (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone as a white crystalline powder. The purity of the compound can be determined by various analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

(3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone has been used in various research studies to investigate the cannabinoid receptor system. This compound has a high affinity for the CB1 receptor, which is primarily found in the brain and central nervous system. (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone has been used to study the effects of CB1 receptor activation on neurotransmitter release, neuronal excitability, and synaptic plasticity. Additionally, (3,5-Dimethoxy-phenyl)-[4-(4-fluoro-benzoyl)-piperazin-1-yl]-methanone has been used in studies to investigate the role of the endocannabinoid system in various physiological processes such as pain sensation, appetite regulation, and mood regulation.